Cas no 891112-08-6 (N-(oxolan-2-yl)methyl-2-{6-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide)

• Product Name: N-(oxolan-2-yl)methyl-2-{6-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide
• CAS No: 891112-08-6
• MF: C₁₇H₁₈N₆O₂S
• MW: 370.428821086884
• CID: 6130813
• PubChem ID: 43971560
• Update Time: 2025-07-24

N-(oxolan-2-yl)methyl-2-{6-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(oxolan-2-yl)methyl-2-{6-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide
• Acetamide, 2-[[6-(4-pyridinyl)-1,2,4-triazolo[4,3-b]pyridazin-3-yl]thio]-N-[(tetrahydro-2-furanyl)methyl]-
• 891112-08-6
• AKOS005007889
• F2507-0500
• 2-((6-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)-N-((tetrahydrofuran-2-yl)methyl)acetamide
• N-(oxolan-2-ylmethyl)-2-[(6-pyridin-4-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)sulfanyl]acetamide
• N-[(oxolan-2-yl)methyl]-2-{[6-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide

• Inchi： 1S/C17H18N6O2S/c24-16(19-10-13-2-1-9-25-13)11-26-17-21-20-15-4-3-14(22-23(15)17)12-5-7-18-8-6-12/h3-8,13H,1-2,9-11H2,(H,19,24)
• InChI Key： UTPIDRNJJFRKSE-UHFFFAOYSA-N
• SMILES： C(NCC1CCCO1)(=O)CSC1N2C(=NN=1)C=CC(C1C=CN=CC=1)=N2

Computed Properties

• Exact Mass: 370.12119501g/mol
• Monoisotopic Mass: 370.12119501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 120Ų

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• pka: 13.55±0.46(Predicted)

Additional information on N-(oxolan-2-yl)methyl-2-{6-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide

Introduction to N-(oxolan-2-yl)methyl-2-{6-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide and Its Significance in Modern Chemical Biology

N-(oxolan-2-yl)methyl-2-{6-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide, with the CAS number 891112-08-6, represents a fascinating compound in the realm of chemical biology. This molecule has garnered significant attention due to its unique structural features and potential applications in pharmaceutical research and drug development. The intricate scaffold of this compound combines multiple heterocyclic rings, including an oxolan moiety, a pyridine ring, a triazolopyridazine core, and an acetamide functional group. Such a complex arrangement not only makes it a subject of academic interest but also positions it as a promising candidate for further exploration in medicinal chemistry.

The oxolan ring, a five-membered oxygen-containing heterocycle, is known for its stability and versatility in biological systems. Its incorporation into the molecular structure of N-(oxolan-2-yl)methyl-2-{6-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide suggests that this compound may exhibit unique interactions with biological targets. The presence of the pyridine ring further enhances its potential as a bioactive molecule. Pyridine derivatives are widely recognized for their role in various pharmacological applications, including antimicrobial and anti-inflammatory agents.

The triazolopyridazine core is another critical feature of this compound. This motif has been extensively studied for its ability to modulate biological pathways by interacting with specific enzymes and receptors. The sulfanyl group attached to the triazolopyridazine ring adds an additional layer of complexity, potentially influencing the compound's solubility and bioavailability. These structural elements collectively contribute to the compound's multifaceted nature, making it a valuable asset in the search for novel therapeutic agents.

In recent years, there has been growing interest in the development of molecules that can modulate inflammatory pathways. Chronic inflammation is implicated in a wide range of diseases, including cardiovascular disorders, neurodegenerative conditions, and autoimmune diseases. N-(oxolan-2-yl)methyl-2-{6-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide has shown promise in preliminary studies as a potential modulator of these pathways. Its ability to interact with key inflammatory mediators has been highlighted in several research publications.

The acetamide functional group at the C-terminal end of the molecule is another important feature. Acetamides are commonly found in biologically active compounds due to their ability to form hydrogen bonds with biological targets. This interaction can enhance the binding affinity and selectivity of the compound towards its intended target(s). The combination of these structural features makes N-(oxolan-2-yl)methyl-2-{6-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide a compelling candidate for further investigation.

One of the most exciting aspects of this compound is its potential application in drug discovery. The structural complexity and diversity make it a rich scaffold for derivatization and optimization. By modifying specific functional groups or introducing new ones, researchers can fine-tune the properties of N-(oxolan-2-yl)methyl-2-{6-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide to improve its efficacy and reduce potential side effects. This approach aligns with the growing trend towards structure-based drug design.

The synthesis of N-(oxolan-2-methyl) 2-[6-(Pyridin 4 yl)-1 2 4-triazolo[4 3 b]pyridazin 3 ylsulfanyl]acetamide

In conclusion，N-(oxolan 2 ylmethyl) 2-[6 (Pyridin 4 yl) 1 24 triazolo[43 b] pyridazin 3 ylsulfanyl]acetamide (CAS no: 89111208 6) represents a significant advancement in chemical biology。 Its unique structural features， coupled with its potential applications， make it a promising candidate for further exploration。 As research continues，this compound is expected to play an increasingly important role in the development of novel therapeutic agents.